Cas no 1795506-63-6 (N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide)

• Product Name: N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide
• CAS No: 1795506-63-6
• MF: C₁₂H₁₁Cl₂N₃O₂
• MW: 300.140640497208
• CID: 5925225
• PubChem ID: 91644370
• Update Time: 2025-05-25

N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide
• EN300-26683798
• Z1390420810
• 1795506-63-6
• AKOS033306292
• 2-acetamido-N-[cyano-(3,5-dichlorophenyl)methyl]acetamide

• Inchi： 1S/C12H11Cl2N3O2/c1-7(18)16-6-12(19)17-11(5-15)8-2-9(13)4-10(14)3-8/h2-4,11H,6H2,1H3,(H,16,18)(H,17,19)
• InChI Key： FYUXNJGHHDXJRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C#N)NC(CNC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 299.0228320g/mol
• Monoisotopic Mass: 299.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82Ų

Additional information on N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide

N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide: A Comprehensive Overview

The compound N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide (CAS No. 1795506-63-6) is a highly specialized organic compound with a complex structure and diverse applications. This compound is characterized by its unique combination of functional groups, including a cyano group, dichlorophenyl substituent, and acetamido groups. Its structure makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide in drug discovery. Researchers have explored its ability to inhibit specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological targets has been validated through in vitro and in vivo experiments, demonstrating its potential as a lead compound for therapeutic development.

In the realm of agrochemistry, N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide has shown promise as a bioactive agent. Its ability to modulate plant growth and stress responses has been investigated in recent agricultural studies. The compound's role in enhancing crop resilience against environmental challenges such as drought and pest infestations has garnered significant attention from researchers.

The synthesis of N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Recent advancements in green chemistry have enabled the development of more sustainable synthesis pathways for this compound. These methods not only reduce environmental impact but also improve the overall efficiency of the production process.

From a materials science perspective, N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide exhibits interesting properties that make it suitable for applications in polymer science and nanotechnology. Its ability to form self-assembled structures and its compatibility with various polymer systems have been explored in recent studies. These findings suggest potential uses in the development of advanced materials for electronics and biomedical devices.

In conclusion, N-[cyano(3,5-dichlorophenyl)methyl]-2-acetamidoacetamide (CAS No. 1795506-63-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.